N-cyclohexyl-2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide

• IUPAC Name: N-cyclohexyl-2-[1-[(2,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl]acetamide
• InChI: InChI=1S/C21H31N3O4/c1-27-17-9-8-15(19(12-17)28-2)14-24-11-10-22-21(26)18(24)13-20(25)23-16-6-4-3-5-7-16/h8-9,12,16,18H,3-7,10-11,13-14H2,1-2H3,(H,22,26)(H,23,25)
• InChI Key: OMQOGKCWFFZBRA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CCNC(=O)C2CC(=O)NC3CCCCC3)OC
• Molecular Formula: C21H31N3O4
• Molecular Weight: 389.5 g/mol

Description

N-cyclohexyl-2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and drug discovery. This compound is also known as CX-5461 and is a potent inhibitor of RNA polymerase I transcription.

Mechanism of Action

N-cyclohexyl-2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide exerts its biological activity by inhibiting RNA polymerase I transcription. This leads to the downregulation of ribosomal RNA synthesis, which is essential for the survival and proliferation of cancer cells. Moreover, CX-5461 has been shown to induce DNA damage and activate the p53 pathway, which leads to apoptosis of cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound induces DNA damage and activates the p53 pathway, leading to apoptosis. Moreover, CX-5461 has been shown to inhibit ribosomal RNA synthesis, leading to the downregulation of protein synthesis. In addition, this compound has been found to have neuroprotective effects, reducing the toxicity of alpha-synuclein in Parkinson's disease models.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide has several advantages for lab experiments. This compound has been extensively studied and has a well-established mechanism of action, making it a valuable tool for studying RNA polymerase I transcription. Moreover, CX-5461 has been found to be effective against a wide range of cancer cell lines and cancer stem cells, making it a potential candidate for cancer therapy. However, this compound has some limitations for lab experiments. CX-5461 is highly toxic and requires careful handling. Moreover, this compound has poor solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for the research on N-cyclohexyl-2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide. One direction is the development of new drugs targeting RNA polymerase I transcription. CX-5461 has been used as a lead compound for the development of new drugs, and several analogs have been developed with improved efficacy and reduced toxicity. Another direction is the investigation of the neuroprotective effects of CX-5461. This compound has been found to reduce the toxicity of alpha-synuclein in Parkinson's disease models, and further studies are needed to explore its potential applications in neurodegenerative diseases. Finally, the potential applications of CX-5461 in combination therapy with other anticancer drugs should be investigated, as this compound has been found to be effective against cancer stem cells and may have synergistic effects with other drugs.

Synthesis Methods

The synthesis of N-cyclohexyl-2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide involves a series of chemical reactions. The first step is the condensation of 2,4-dimethoxybenzaldehyde and cyclohexylamine to form the corresponding imine. The imine is then reduced using sodium borohydride to obtain the corresponding amine. The amine is then reacted with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) to form the piperazine ring. Finally, the piperazine ring is acetylated using acetic anhydride to obtain this compound.

Scientific Research Applications

N-cyclohexyl-2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has been shown to have anticancer activity against a wide range of cancer cell lines. Moreover, it has been found to be effective against cancer stem cells, which are responsible for cancer recurrence and drug resistance. In pharmacology, CX-5461 has been shown to have potential applications in the treatment of various diseases, including Parkinson's disease and Alzheimer's disease. In drug discovery, this compound has been used as a lead compound for the development of new drugs targeting RNA polymerase I transcription.